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Compound of Interest

Compound Name: Oxazole-4-carboximidamide

Cat. No.: B15246517

For Researchers, Scientists, and Drug Development Professionals
Introduction

The oxazole scaffold is a prominent heterocyclic motif in medicinal chemistry, valued for its
presence in numerous biologically active compounds. This technical guide focuses on oxazole-
4-carboximidamide, a specific derivative that has garnered interest due to the
pharmacological potential of the oxazole ring system. While direct experimental data for
oxazole-4-carboximidamide is limited in publicly available literature, this document provides a
comprehensive overview of its nomenclature, predicted properties, and a plausible synthetic
route based on established chemical principles. Furthermore, this guide details the properties
and synthesis of the closely related and well-documented analog, oxazole-4-carboxamide,
offering a valuable point of reference for researchers in the field.

Nomenclature and Synonyms

The systematic IUPAC name for the target compound is oxazole-4-carboximidamide. To be
more precise regarding the position of the heteroatoms, it can also be named 1,3-oxazole-4-
carboximidamide.

Due to the limited literature on this specific compound, there are no widely recognized
synonyms. However, based on systematic naming conventions, a potential alternative name
could be 4-(amino(imino)methyl)oxazole.
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For the closely related and more extensively studied analog, the nomenclature is as follows:

Compound Name IUPAC Name Synonyms CAS Number

Oxazole-4- 1,3-oxazole-4- 4-
, , _ 23012-15-9[1]
carboxamide carboxamide Oxazolecarboxamide

Physicochemical Properties

Quantitative data for oxazole-4-carboximidamide is not readily available. However, the
properties of oxazole-4-carboxamide are well-documented and presented below for
comparative purposes.

Property Value for Oxazole-4-carboxamide
Molecular Formula C4H4N202

Molecular Weight 112.09 g/mol [2]

Boiling Point 339.1 °C at 760 mmHg[1]

Physical Form Solid[1]

Purity 98%[1]

Storage Temperature Room Temperature[1]

Proposed Synthesis of Oxazole-4-carboximidamide

A plausible synthetic pathway for oxazole-4-carboximidamide can be conceptualized starting
from the corresponding nitrile, oxazole-4-carbonitrile. The Pinner reaction provides a classic
and effective method for converting nitriles into imidates, which can then be treated with
ammonia to yield the desired carboximidamide.

A proposed workflow for this synthesis is illustrated in the following diagram:
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Step 1: Pinner Reaction
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Caption: Proposed synthesis of oxazole-4-carboximidamide.

Experimental Protocols

While a specific protocol for oxazole-4-carboximidamide is not available, a general procedure
for the key step, the Pinner reaction, is provided below. This can be adapted from the synthesis
of similar amidines.[3][4]

General Protocol for Pinner Reaction and Amination:
o Formation of the Imidate (Pinner Salt):

o Dry, gaseous hydrogen chloride is bubbled through a solution of oxazole-4-carbonitrile in
anhydrous ethanol at a low temperature (typically 0 °C).

o The reaction is stirred at this temperature until the formation of a precipitate (the imidate

hydrochloride salt) is complete.

o The resulting Pinner salt is then isolated by filtration and washed with anhydrous ether.
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e Formation of the Carboximidamide:

o The isolated imidate hydrochloride is suspended in a solution of ammonia in an
appropriate solvent (e.g., ethanol).

o The reaction mixture is stirred, typically at room temperature, until the conversion to the
carboximidamide is complete.

o The final product can be isolated and purified using standard techniques such as
crystallization or chromatography.

Biological and Medicinal Context

The oxazole ring is a key structural component in a wide array of pharmacologically active
molecules.[5] Derivatives of oxazole have demonstrated a broad spectrum of biological
activities, including but not limited to:

Antimicrobial agents

Anticancer therapeutics

Anti-inflammatory drugs

Antidiabetic compounds

The interest in synthesizing novel oxazole derivatives like oxazole-4-carboximidamide stems
from the potential to discover new therapeutic agents with improved efficacy and novel
mechanisms of action. The carboximidamide functional group, in particular, is known to be a
bioisostere of amides and can participate in hydrogen bonding interactions with biological
targets, potentially enhancing binding affinity and pharmacological activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.researchgate.net/figure/Synthesis-of-oxazole-4-carbonitrile_fig1_316752036
https://www.benchchem.com/product/b15246517?utm_src=pdf-body
https://www.benchchem.com/product/b15246517?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15246517?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

1. sigmaaldrich.com [sigmaaldrich.com]

2. 23012-15-9 CAS MSDS (OXAZOLE-4-CARBOXAMIDE) Melting Point Boiling Point
Density CAS Chemical Properties [chemicalbook.com]

3. Pinner reaction - Wikipedia [en.wikipedia.org]

4. Pinner Reaction [organic-chemistry.org]

5. researchgate.net [researchgate.net]

To cite this document: BenchChem. [An In-depth Technical Guide to Oxazole-4-
Carboximidamide and Its Analogs]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15246517#0xazole-4-carboximidamide-iupac-name-
and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.sigmaaldrich.com/US/en/product/chemscenellcjinaypharmaceuticalspvtltdpreferredpartner/jayh9a8ecb31?context=bbe
https://www.chemicalbook.com/ChemicalProductProperty_US_CB31511339.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB31511339.aspx
https://en.wikipedia.org/wiki/Pinner_reaction
https://www.organic-chemistry.org/namedreactions/pinner-reaction.shtm
https://www.researchgate.net/figure/Synthesis-of-oxazole-4-carbonitrile_fig1_316752036
https://www.benchchem.com/product/b15246517#oxazole-4-carboximidamide-iupac-name-and-synonyms
https://www.benchchem.com/product/b15246517#oxazole-4-carboximidamide-iupac-name-and-synonyms
https://www.benchchem.com/product/b15246517#oxazole-4-carboximidamide-iupac-name-and-synonyms
https://www.benchchem.com/product/b15246517#oxazole-4-carboximidamide-iupac-name-and-synonyms
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15246517?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15246517?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

